Cas no 109292-88-8 (5-Chloroisophthalonitrile)

• Product Name: 5-Chloroisophthalonitrile
• CAS No: 109292-88-8
• MF: C₈H₃ClN₂
• MW: 162.575820207596
• CID: 2083702
• PubChem ID: 22015754
• Update Time: 2025-04-21

5-Chloroisophthalonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloroisophthalonitrile
• 3-chloroisophthalonitrile
• SCHEMBL5852713
• DB-242336
• SY028648
• NS00067220
• CS-0450917
• MFCD27959539
• AC2887
• DTXSID001028291
• 5-CHLOROBENZENE-1,3-DICARBONITRILE
• 1,3-Benzenedicarbonitrile, 5-chloro-
• 109292-88-8
• AKOS027256688

• MDL： MFCD27959539
• Inchi： 1S/C8H3ClN2/c9-8-2-6(4-10)1-7(3-8)5-11/h1-3H
• InChI Key： ZHOVALSFPCDZLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C=C(C#N)C=1

Computed Properties

• Exact Mass: 161.9984758g/mol
• Monoisotopic Mass: 161.9984758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles